(2,2-Dimethylpentan-3-YL)hydrazine
Description
(2,2-Dimethylpentan-3-yl)hydrazine (CAS: 740799-94-4) is a branched alkyl-substituted hydrazine derivative with the molecular formula C₇H₁₈N₂ and a molecular weight of 130.23 g/mol . This compound is primarily utilized as a synthetic intermediate in organic chemistry and pharmaceutical research, though its specific biological activities remain less documented compared to other hydrazine derivatives. Storage conditions are unspecified in available data, but typical hydrazine handling protocols (e.g., inert atmosphere, low temperature) are recommended due to hydrazine’s general reactivity .
Properties
Molecular Formula |
C7H18N2 |
|---|---|
Molecular Weight |
130.23 g/mol |
IUPAC Name |
2,2-dimethylpentan-3-ylhydrazine |
InChI |
InChI=1S/C7H18N2/c1-5-6(9-8)7(2,3)4/h6,9H,5,8H2,1-4H3 |
InChI Key |
YDRNHDZVLTYOGI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(C)(C)C)NN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Hydrazine Derivatives
Physicochemical Properties
Table 2: Comparative Physicochemical Data
| Compound Name | Molecular Weight (g/mol) | Solubility | Boiling Point (°C) | LogP (Predicted) |
|---|---|---|---|---|
| (2,2-Dimethylpentan-3-yl)hydrazine | 130.23 | Low (lipophilic) | Not reported | ~2.1 |
| (2-Phenylethyl)hydrazine | 195.12 (dihydrochloride) | Moderate in water | Not reported | ~1.8 |
| Hydralazine | 160.18 | High (polar groups) | Decomposes | ~0.5 |
Key Observations:
- Lipophilicity : The branched alkyl chain in this compound enhances lipophilicity (predicted LogP ~2.1), favoring membrane permeability over more polar derivatives like hydralazine .
- Solubility : Aromatic substituents (e.g., phenyl in (2-phenylethyl)hydrazine) balance lipophilicity with partial aqueous solubility, whereas alkyl-substituted derivatives may require organic solvents .
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